Cas no 1261577-89-2 (Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate)

• Product Name: Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate
• CAS No: 1261577-89-2
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924341
• Update Time: 2025-11-01

Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate

• Inchi： 1S/C14H9F4NO3/c1-21-13(20)9-6-12(15)19-7-10(9)8-4-2-3-5-11(8)22-14(16,17)18/h2-7H,1H3
• InChI Key： MOLLTIIIJSINSY-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C=N1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate

Research Brief on Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate (CAS: 1261577-89-2) in Chemical Biology and Pharmaceutical Applications

Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate (CAS: 1261577-89-2) is a fluorinated isonicotinate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This compound, characterized by its trifluoromethoxy and fluoro substituents, exhibits promising potential as a scaffold for drug development, particularly in targeting inflammatory and neurological disorders. Recent studies have explored its synthesis, mechanism of action, and therapeutic applications, positioning it as a compound of significant interest in medicinal chemistry.

The synthesis of Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate involves multi-step organic reactions, including palladium-catalyzed cross-coupling and esterification, to achieve high yield and purity. Researchers have emphasized the importance of optimizing reaction conditions to minimize by-products and enhance scalability for industrial applications. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structural integrity, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate exhibits notable bioactivity, particularly as a modulator of key inflammatory pathways. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes implicated in prostaglandin and leukotriene synthesis, respectively. These findings suggest its potential as a dual-action anti-inflammatory agent, with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's pharmacokinetic profile reveal favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier permeability. These characteristics make it a candidate for treating central nervous system (CNS) disorders, such as neuropathic pain and neurodegenerative diseases. Animal models have shown that the compound attenuates neuroinflammation and oxidative stress, highlighting its neuroprotective effects.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and minimizing potential off-target effects. Current research is focused on structural modifications to enhance its selectivity and reduce hepatic clearance. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of identifying lead candidates for clinical trials.

In conclusion, Methyl 2-fluoro-5-(2-(trifluoromethoxy)phenyl)isonicotinate represents a versatile and pharmacologically active molecule with broad therapeutic potential. Its dual anti-inflammatory and neuroprotective properties, combined with its favorable pharmacokinetics, make it a compelling subject for further research. Future studies will likely explore its applications in other disease areas, such as oncology and autoimmune disorders, solidifying its role in next-generation drug discovery.